Cas no 2228773-83-7 (4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228773-83-7
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5903733
• PubChem ID: 165642840
• Update Time: 2025-08-02

4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline
• EN300-1917461
• 2228773-83-7

• Inchi： 1S/C11H13BrFN/c1-8(7-12)9-4-5-11(14(2)3)10(13)6-9/h4-6H,1,7H2,2-3H3
• InChI Key： KBKPHBZYOJFMFP-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C=1)F)N(C)C

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline

4-(3-Bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228773-83-7): A Versatile Intermediate in Organic Synthesis

4-(3-Bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228773-83-7) is a highly valuable organic intermediate with significant applications in pharmaceutical and material sciences. This compound, featuring a brominated propenyl group and a fluorinated dimethylaniline moiety, has garnered attention in recent years due to its unique reactivity and potential in drug discovery. Researchers and industry professionals frequently search for "4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline synthesis" or "CAS 2228773-83-7 applications," highlighting its growing importance in specialized chemical markets.

The molecular structure of 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline combines several functional groups that make it particularly useful in cross-coupling reactions and polymer chemistry. The presence of both bromine and fluorine atoms allows for selective transformations, making this compound a sought-after building block in medicinal chemistry. Current trends in AI-assisted drug discovery have increased interest in such fluorinated compounds, as they often exhibit improved metabolic stability and membrane permeability in potential drug candidates.

In the field of organic electronics, 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline has shown promise as a precursor for conductive polymers and OLED materials. The electron-donating dimethylamino group combined with the electron-withdrawing fluorine substituent creates interesting electronic properties that researchers are exploring for next-generation display technologies. Searches for "fluorinated aniline derivatives for OLEDs" often lead to compounds like this, reflecting the industry's demand for specialized materials.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline typically involves multi-step procedures starting from commercially available 2-fluoro-N,N-dimethylaniline. Recent advancements in green chemistry have prompted investigations into more sustainable routes for producing such intermediates, with particular focus on reducing halogenated waste. This aligns with current industry priorities in environmentally friendly synthesis methods, a topic frequently searched by chemistry professionals.

Analytical characterization of CAS 2228773-83-7 typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and confirm structure. The compound's stability under various conditions has been a subject of research, especially for those interested in "storage conditions for brominated aniline derivatives." Proper handling and storage recommendations are crucial for maintaining the compound's reactivity for subsequent transformations.

In pharmaceutical research, the 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline scaffold has been incorporated into various drug discovery programs. The fluorine atom at the 2-position often enhances binding affinity to biological targets, while the bromopropenyl group serves as an excellent handle for further functionalization. These properties make it valuable for creating libraries of compounds in high-throughput screening campaigns.

The market for specialized intermediates like 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline has grown significantly with the expansion of contract research organizations and custom synthesis services. Suppliers frequently update their catalogs with such compounds to meet the demand from pharmaceutical and materials science researchers. Current pricing and availability trends for CAS 2228773-83-7 reflect its niche but important position in fine chemicals markets.

Future research directions for 4-(3-bromoprop-1-en-2-yl)-2-fluoro-N,N-dimethylaniline derivatives may explore their potential in catalysis and supramolecular chemistry. The combination of steric and electronic effects from its substituents could lead to novel applications in asymmetric synthesis or molecular recognition systems. Such possibilities continue to drive academic and industrial interest in this versatile chemical building block.